trans-Methyl-3-aminocyclohexanecarboxylate hydrochloride
Overview
Description
Trans-Methyl-3-aminocyclohexanecarboxylate hydrochloride is a chemical compound used as a catalyst in pharmaceutical research . It is part of the Thermo Scientific Chemicals brand product line, which was originally part of the Alfa Aesar product portfolio .
Molecular Structure Analysis
The molecular formula of trans-Methyl-3-aminocyclohexanecarboxylate hydrochloride is C8H16ClNO2 . Its molecular weight is 193.67 g/mol . The IUPAC name for this compound is methyl (1R,3R)-3-aminocyclohexane-1-carboxylate;hydrochloride . The SMILES representation is Cl.COC(=O)C1CCCC(N)C1 .Physical And Chemical Properties Analysis
Trans-Methyl-3-aminocyclohexanecarboxylate hydrochloride is insoluble in water . It has a molecular weight of 193.67 g/mol .Scientific Research Applications
Pharmacological Research
The study of non-fentanil novel synthetic opioids, including compounds with structures similar to "trans-Methyl-3-aminocyclohexanecarboxylate hydrochloride," highlights their potential applications in understanding receptor agonists' chemistry and pharmacology. Such research is crucial for developing new therapeutic agents and understanding their mechanisms of action and potential risks as substances of abuse (Sharma et al., 2018).
Chemical and Industrial Applications
Research on organic liquid phase hydrogen carriers examines various organic compounds, including cycloalkanes and polycyclic alkanes, for their potential in hydrogen storage and delivery. Such studies are essential for advancing renewable energy technologies and understanding the chemical properties that make certain compounds suitable for energy storage (Bourane et al., 2016).
Medical Applications
The use of ambroxol, a compound with structural similarities to aminocyclohexanecarboxylates, in treating respiratory diseases offers insights into how chemicals with similar properties could be applied in medicine. Ambroxol has been widely used to treat acute and chronic respiratory diseases due to its mucoactive properties (Kantar et al., 2020).
Biomarker Research
The study of DNA 5-hydroxymethylation in cancer research highlights the importance of understanding the chemical modifications of DNA and their implications for cancer detection and treatment. This area of research is vital for developing precision oncology treatments and understanding the role of chemical modifications in disease progression (Xu et al., 2021).
Safety and Hazards
This compound should be stored in a cool, well-ventilated area. The container should be kept tightly closed, and it should be stored away from oxidizing agents . It’s important to note that this information is not exhaustive, and additional safety measures may be required depending on the specific usage and handling requirements.
Mechanism of Action
Target of Action
It is used as a catalyst in pharmaceutical research , suggesting that it may interact with a variety of molecular targets depending on the specific context of the research.
Mode of Action
As a catalyst, it likely facilitates chemical reactions by lowering the activation energy or altering the reaction mechanism .
Biochemical Pathways
As a catalyst in pharmaceutical research, it may be involved in a wide range of biochemical pathways, depending on the specific reactions it is used to facilitate .
Pharmacokinetics
It is noted that the compound is insoluble in water , which may influence its bioavailability and distribution.
Result of Action
As a catalyst, its primary role would be to facilitate specific chemical reactions without being consumed in the process .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of trans-Methyl-3-aminocyclohexanecarboxylate hydrochloride. For instance, its solubility characteristics suggest that it may be more effective in non-aqueous environments . Additionally, storage conditions can impact its stability, with recommendations to store it in a cool, well-ventilated area away from oxidizing agents .
properties
IUPAC Name |
methyl (1R,3R)-3-aminocyclohexane-1-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2.ClH/c1-11-8(10)6-3-2-4-7(9)5-6;/h6-7H,2-5,9H2,1H3;1H/t6-,7-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOFXENVWECZJBF-ZJLYAJKPSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCCC(C1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@@H]1CCC[C@H](C1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
trans-Methyl-3-aminocyclohexanecarboxylate hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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